methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate

• IUPAC Name: methyl 4-[2-(2-methoxyethylamino)-4-oxofuro[3,2-c]chromen-3-yl]benzoate
• InChI: InChI=1S/C22H19NO6/c1-26-12-11-23-20-17(13-7-9-14(10-8-13)21(24)27-2)18-19(29-20)15-5-3-4-6-16(15)28-22(18)25/h3-10,23H,11-12H2,1-2H3
• InChI Key: DMHCAPIYBYATFA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C2=C(O1)C3=CC=CC=C3OC2=O)C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C22H19NO6
• Molecular Weight: 393.4 g/mol

Description

Methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Mode of Action

Based on its structural similarity to other furochromen compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and hydrophobic interactions .

Biochemical Pathways

Furochromen compounds are often involved in a variety of biological processes, including signal transduction, enzyme inhibition, and gene regulation .

Pharmacokinetics

Like many organic compounds, its bioavailability is likely influenced by factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

Based on its structural features, it may have potential therapeutic effects, such as anti-inflammatory, antioxidant, or anticancer activities .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include pH, temperature, and the presence of other molecules. For example, changes in pH can affect the compound’s ionization state, potentially altering its interactions with its targets .

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate in lab experiments is its potential as a therapeutic agent in various diseases. However, its limitations include its low solubility in water and potential toxicity at high concentrations.

Future Directions

For research on methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate include exploring its potential as a therapeutic agent in various diseases, optimizing its synthesis method to improve its yield and purity, and developing novel formulations to enhance its solubility and bioavailability. Additionally, further studies are needed to investigate its potential toxicity and side effects in vivo.

Synthesis Methods

The synthesis of methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate involves the condensation of 7-hydroxy-4-chromenone and 2-(2-methoxyethylamino)acetic acid followed by esterification with benzoic acid in the presence of a coupling agent. The resulting compound is then methylated with dimethyl sulfate or methyl iodide to obtain the final product.

Scientific Research Applications

Methyl 4-{2-[(2-methoxyethyl)amino]-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate has been extensively studied for its potential applications in various fields such as cancer research, cardiovascular diseases, and neurodegenerative disorders. In cancer research, it has been shown to exhibit anti-proliferative and apoptotic effects on cancer cells. In cardiovascular diseases, it has been reported to have cardioprotective effects by reducing oxidative stress and inflammation. In neurodegenerative disorders, it has been found to have neuroprotective effects by inhibiting neuronal cell death.